(Z)-ethyl 2-(6-fluoro-2-((4-oxo-4H-chromene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-ethyl 2-(6-fluoro-2-((4-oxo-4H-chromene-2-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C21H15FN2O5S and its molecular weight is 426.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Applications
Efficient Synthesis Methods : A study by Reddy and Krupadanam (2010) highlights an efficient one-pot synthesis method for ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates, showcasing advanced synthesis techniques that could be applicable to similar compounds for developing pharmaceuticals or research chemicals (Reddy & Krupadanam, 2010).
Cytotoxic Activity and Ultrasound-Promoted Synthesis : Gomha and Khalil (2012) reported on the ultrasound-promoted synthesis of new thiazole derivatives bearing a coumarin nucleus, demonstrating significant cytotoxic activities. This research indicates the potential biomedical applications of such compounds, including the one , in cancer research (Gomha & Khalil, 2012).
Material Science and Sensor Development
- Fluorescence and Sensing Properties : Research by Wagh et al. (2015) on a new chemosensor based on a benzothiazole framework demonstrates high sensitivity and selectivity towards metal ions such as Cu²⁺ and Hg²⁺. This suggests potential applications of similar compounds in environmental monitoring and the development of fluorescence-based sensors (Wagh et al., 2015).
Pharmacological and Biological Applications
- Antimicrobial Activities : Parameshwarappa et al. (2009) synthesized thiazole substituted coumarins with demonstrated antimicrobial activities. These findings support the exploration of similar structures for developing new antimicrobials (Parameshwarappa et al., 2009).
Advanced Chemical Studies
- Molecular Docking Studies : The study on benzothiazole-based receptors for metal ion sensing by Borah et al. (2020) also incorporated molecular docking to understand the interactions at the molecular level, indicating a methodological approach that could be applied to similar compounds for detailed interaction studies (Borah et al., 2020).
Properties
IUPAC Name |
ethyl 2-[6-fluoro-2-(4-oxochromene-2-carbonyl)imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15FN2O5S/c1-2-28-19(26)11-24-14-8-7-12(22)9-18(14)30-21(24)23-20(27)17-10-15(25)13-5-3-4-6-16(13)29-17/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAGZRGDYZMFCFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC(=O)C4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15FN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.